Cas no 499227-78-0 (2-(1H-1,3-benzodiazol-2-yl)-4,5-dichloro-2,3-dihydropyridazin-3-one)
2-(1H-1,3-benzodiazol-2-yl)-4,5-dichloro-2,3-dihydropyridazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-Benzoimidazol-2-yl)-4,5-dichloro-2H-pyridazin-3-one
- 2-(1H-1,3-benzodiazol-2-yl)-4,5-dichloro-2,3-dihydropyridazin-3-one
- MFCD03948593
- SR-01000036445
- 2-(1H-benzimidazol-2-yl)-4,5-dichloropyridazin-3-one
- 2-(1H-benzimidazol-2-yl)-4,5-dichloropyridazin-3(2H)-one
- EN300-02913
- CHEMBL4521770
- AKOS000115835
- Z56859702
- G44928
- 842-525-5
- STL227809
- HMS1722H02
- 499227-78-0
- SR-01000036445-1
- ZUA22778
-
- MDL: MFCD03948593
- Inchi: 1S/C11H6Cl2N4O/c12-6-5-14-17(10(18)9(6)13)11-15-7-3-1-2-4-8(7)16-11/h1-5H,(H,15,16)
- InChI Key: RLBDZNREZLWNGW-UHFFFAOYSA-N
- SMILES: ClC1=C(C=NN(C1=O)C1=NC2C=CC=CC=2N1)Cl
Computed Properties
- Exact Mass: 279.9918662Da
- Monoisotopic Mass: 279.9918662Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 437
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 61.4Ų
2-(1H-1,3-benzodiazol-2-yl)-4,5-dichloro-2,3-dihydropyridazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM480297-250mg |
2-(1H-1,3-benzodiazol-2-yl)-4,5-dichloro-2,3-dihydropyridazin-3-one |
499227-78-0 | 95%+ | 250mg |
$246 | 2024-07-16 | |
| Chemenu | CM480297-500mg |
2-(1H-1,3-benzodiazol-2-yl)-4,5-dichloro-2,3-dihydropyridazin-3-one |
499227-78-0 | 95%+ | 500mg |
$444 | 2024-07-16 | |
| Chemenu | CM480297-1g |
2-(1H-1,3-benzodiazol-2-yl)-4,5-dichloro-2,3-dihydropyridazin-3-one |
499227-78-0 | 95%+ | 1g |
$592 | 2024-07-16 | |
| TRC | B118180-25mg |
2-(1H-1,3-Benzodiazol-2-yl)-4,5-dichloro-2,3-dihydropyridazin-3-one |
499227-78-0 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B118180-50mg |
2-(1H-1,3-Benzodiazol-2-yl)-4,5-dichloro-2,3-dihydropyridazin-3-one |
499227-78-0 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B118180-250mg |
2-(1H-1,3-Benzodiazol-2-yl)-4,5-dichloro-2,3-dihydropyridazin-3-one |
499227-78-0 | 250mg |
$ 365.00 | 2022-06-07 | ||
| abcr | AB315398-250mg |
2-(1H-Benzoimidazol-2-yl)-4,5-dichloro-2H-pyridazin-3-one; . |
499227-78-0 | 250mg |
€338.50 | 2025-04-18 | ||
| abcr | AB315398-1g |
2-(1H-Benzoimidazol-2-yl)-4,5-dichloro-2H-pyridazin-3-one; . |
499227-78-0 | 1g |
€742.00 | 2025-04-18 | ||
| abcr | AB315398-250 mg |
2-(1H-Benzoimidazol-2-yl)-4,5-dichloro-2H-pyridazin-3-one; . |
499227-78-0 | 250 mg |
€338.50 | 2023-07-19 | ||
| abcr | AB315398-1 g |
2-(1H-Benzoimidazol-2-yl)-4,5-dichloro-2H-pyridazin-3-one; . |
499227-78-0 | 1 g |
€742.00 | 2023-07-19 |
2-(1H-1,3-benzodiazol-2-yl)-4,5-dichloro-2,3-dihydropyridazin-3-one Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 2-(1H-1,3-benzodiazol-2-yl)-4,5-dichloro-2,3-dihydropyridazin-3-one
Professional Introduction of 2-(1H-1,3-Benzodiazol-2-yl)-4,5-Dichloro-2,3-Dihydropyridazin-3-one (CAS No: 499227-78-0)
Introduction
2-(1H-1,3-Benzodiazol-2-yl)-4,5-dichloro-2,3-dihydropyridazin-3-one, commonly referred to by its CAS number 499227-78-0, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and structural versatility. The molecule incorporates a benzodiazole moiety fused with a dichloropyridazine ring system, making it a promising candidate for research in drug discovery, material science, and advanced chemical synthesis.
Structural Features and Synthesis
The structure of CAS No: 499227-78-0 is characterized by the presence of a benzodiazole group attached to a dichloropyridazine ring. The benzodiazole moiety contributes aromatic stability and potential for hydrogen bonding interactions, while the dichloropyridazine ring introduces electron-withdrawing effects and enhances the compound's reactivity. Recent advancements in synthetic chemistry have enabled the development of efficient routes for the preparation of this compound. For instance, researchers have employed multi-component reactions and transition metal-catalyzed coupling strategies to achieve high yields and purity levels.
Applications in Drug Discovery
CAS No: 499227-78-0 has garnered significant attention in the field of pharmacology due to its potential as a lead compound in drug discovery programs. The molecule's unique structure allows it to interact with various biological targets, including enzymes, receptors, and ion channels. Recent studies have demonstrated its ability to modulate key pathways involved in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Furthermore, its dichloropyridazine moiety has shown promise in inhibiting histone deacetylases (HDACs), which are implicated in cancer progression.
Material Science Applications
Beyond its biological applications, CAS No: 499227-78-0 exhibits intriguing properties that make it suitable for use in advanced materials. The compound's aromaticity and electron-withdrawing groups contribute to its stability under harsh conditions, making it a candidate for high-performance polymers and electronic materials. Recent research has explored its use as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional catalytic activity and selectivity.
Safety and Handling
As with any chemical compound, proper handling and safety precautions are essential when working with CAS No: 499227-78 -0 strong>. Although no specific hazards have been reported for this compound under normal conditions, it is advisable to follow standard laboratory protocols to minimize exposure risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling the substance.
< strong >Conclusion strong > p > < p >In summary ,< strong > CAS No: 499 65 - 0 strong > represents a versatile and innovative compound with wide-ranging applications across multiple disciplines . Its unique structural features , combined with recent advancements in synthesis techniques , position it as a valuable tool for researchers in academia and industry alike . As ongoing studies continue to uncover new insights into its properties , the potential for this compound to contribute significantly to scientific progress remains immense . p > article > response >
499227-78-0 (2-(1H-1,3-benzodiazol-2-yl)-4,5-dichloro-2,3-dihydropyridazin-3-one) Related Products
- 2377035-38-4(2-(1H-Benzimidazol-2-yl)-4-chloro-5-piperazin-1-ylpyridazin-3-one;hydrochloride)
- 554404-38-5(2-(1H-Benzoimidazol-2-yl)-4-chloro-5-piperidin-1-yl-2H-pyridazin-3-one)
- 879568-33-9(3(2H)-Pyridazinone,2-(1H-benzimidazol-2-yl)-4-chloro-5-[methyl(phenylmethyl)amino]-)
- 565192-19-0(2-(1H-Benzoimidazol-2-yl)-4-chloro-5-piperazin-1-yl-2H-pyridazin-3-one)
- 883475-44-3(2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-(propylamino)-2,3-dihydropyridazin-3-one)
- 726152-52-9(2-(1H-1,3-benzodiazol-2-yl)-4-chloro-5-[(3-hydroxypropyl)amino]-2,3-dihydropyridazin-3-one)
- 78403-59-5(4,5-dichloro-2-(4,6-dimethylpyrimidin-2-yl)-2,3-dihydropyridazin-3-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)